An In-depth Technical Guide on the Chemical Properties of Sorbitan, bis(12-hydroxy-9-octadecenoate)
An In-depth Technical Guide on the Chemical Properties of Sorbitan, bis(12-hydroxy-9-octadecenoate)
For Researchers, Scientists, and Drug Development Professionals
Introduction
Sorbitan, bis(12-hydroxy-9-octadecenoate) is a complex diester of sorbitan (an anhydride of sorbitol) and 12-hydroxy-9-octadecenoic acid (ricinoleic acid). As a member of the sorbitan esters family, it is anticipated to possess surfactant properties, making it a molecule of interest for various applications in the pharmaceutical and cosmetic industries, including as an emulsifier, solubilizer, and stabilizer in formulations. This technical guide provides a comprehensive overview of the known chemical properties of Sorbitan, bis(12-hydroxy-9-octadecenoate), drawing from computed data and analogous information from related sorbitan esters. Due to the limited availability of direct experimental data for this specific diester, this guide also includes general experimental protocols for the synthesis and characterization of sorbitan esters, providing a framework for researchers in their investigations.
Chemical and Physical Properties
The majority of the available quantitative data on Sorbitan, bis(12-hydroxy-9-octadecenoate) is derived from computational models. These properties provide essential insights into the molecule's behavior and are summarized in the tables below.
Table 1: Identifiers and Descriptors[1]
| Property | Value |
| IUPAC Name | [(2R,3R,4S)-4-hydroxy-2-[(1R)-2-hydroxy-1-[(Z,12R)-12-hydroxyoctadec-9-enoyl]oxyethyl]oxolan-3-yl] (Z,12R)-12-hydroxyoctadec-9-enoate |
| CAS Number | 93963-97-4 |
| Molecular Formula | C42H76O9 |
| InChI | InChI=1S/C42H76O9/c1-3-5-7-21-27-35(44)29-23-17-13-9-11-15-19-25-31-39(47)50-38(33-43)42-41(37(46)34-49-42)51-40(48)32-26-20-16-12-10-14-18-24-30-36(45)28-22-8-6-4-2/h17-18,23-24,35-38,41-46H,3-16,19-22,25-34H2,1-2H3/b23-17-,24-18-/t35-,36-,37+,38-,41-,42-/m1/s1 |
| InChIKey | ADTVXCHUIKAIQE-UUHBPYFBSA-N |
| SMILES | CCCCCC--INVALID-LINK--OC(=O)CCCCCCC/C=C\C--INVALID-LINK--O)O">C@HO |
Table 2: Computed Physicochemical Properties[1]
| Property | Value |
| Molecular Weight | 725.0 g/mol |
| XLogP3 | 9.3 |
| Hydrogen Bond Donor Count | 4 |
| Hydrogen Bond Acceptor Count | 9 |
| Rotatable Bond Count | 30 |
| Exact Mass | 724.55403319 g/mol |
| Monoisotopic Mass | 724.55403319 g/mol |
| Topological Polar Surface Area | 158 Ų |
| Heavy Atom Count | 51 |
| Complexity | 1140 |
Experimental Protocols
Synthesis of Sorbitan Esters
A common method for synthesizing sorbitan esters is a two-stage process involving the dehydration of sorbitol to sorbitan, followed by esterification with a fatty acid.[1][2]
Stage 1: Dehydration of Sorbitol to Sorbitan
-
Materials: D-sorbitol, acid catalyst (e.g., phosphoric acid or p-toluenesulfonic acid).
-
Procedure:
-
D-sorbitol is heated to a temperature of approximately 180°C in the presence of an acid catalyst.[2]
-
The reaction is carried out under vacuum to facilitate the removal of water produced during the intramolecular dehydration.
-
The reaction is monitored for the formation of sorbitan and isosorbide isomers.
-
Stage 2: Esterification of Sorbitan with 12-hydroxy-9-octadecenoic acid
-
Materials: Sorbitan (from Stage 1), 12-hydroxy-9-octadecenoic acid (ricinoleic acid), esterification catalyst (e.g., sodium hydroxide or tin-based catalyst).
-
Procedure:
-
The sorbitan mixture is reacted with two molar equivalents of 12-hydroxy-9-octadecenoic acid.
-
The reaction is heated to approximately 220-240°C under a nitrogen atmosphere to prevent oxidation.[1]
-
A catalyst is used to promote the esterification reaction.
-
The reaction is monitored by measuring the acid value of the mixture, with the reaction considered complete when the acid value reaches a desired low level.
-
The resulting product, Sorbitan, bis(12-hydroxy-9-octadecenoate), is then purified.
-
Characterization of Sorbitan Esters
A variety of analytical techniques are employed to characterize the complex mixtures of sorbitan esters.
1. High-Performance Liquid Chromatography (HPLC)
-
Objective: To separate and quantify the different ester species (mono-, di-, tri-esters) and unreacted starting materials.[3]
-
Methodology:
-
Column: A reversed-phase C18 column is typically used.[3]
-
Mobile Phase: A gradient of organic solvent (e.g., acetonitrile or isopropanol) and water is commonly employed.[3][4]
-
Detection: An Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS) can be used for detection, as sorbitan esters lack a strong UV chromophore.[5]
-
Quantification: The distribution of sorbitan esters is often calculated using relative response factors obtained from the analysis of pure glycerides of the corresponding fatty acids.[3]
-
2. Supercritical Fluid Chromatography (SFC)
-
Objective: To provide a rapid separation of sorbitan ester surfactants into groups of starting materials and mono-, di-, tri-, and tetraesters.[6]
-
Methodology:
-
Column: A capillary column with a non-polar stationary phase is often used.
-
Mobile Phase: Supercritical carbon dioxide is the primary mobile phase, often with a polar co-solvent like methanol.
-
Detection: A Flame Ionization Detector (FID) is commonly used.[6]
-
3. Nuclear Magnetic Resonance (NMR) Spectroscopy
-
Objective: To elucidate the chemical structure of the synthesized sorbitan esters.
-
Methodology:
-
¹H NMR: Provides information on the proton environment in the molecule. The integration of proton signals corresponding to the hydrophilic sorbitan head and the lipophilic fatty acid tails can be used to estimate the degree of esterification.[7][8] Characteristic signals for the sorbitan moiety are typically observed between 3.4 and 5.0 ppm.[9]
-
¹³C NMR: Provides information on the carbon skeleton of the molecule, confirming the presence of ester carbonyl groups and the different carbon atoms in the sorbitan and fatty acid moieties.
-
4. Fourier-Transform Infrared (FTIR) Spectroscopy
-
Objective: To identify the functional groups present in the molecule.
-
Methodology:
5. Mass Spectrometry (MS)
-
Objective: To determine the molecular weight and fragmentation pattern of the sorbitan esters.
-
Methodology:
Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and characterization of Sorbitan, bis(12-hydroxy-9-octadecenoate).
Caption: General workflow for the synthesis and characterization of sorbitan esters.
Applications in Drug Development
Sorbitan esters are widely used as non-ionic surfactants in the pharmaceutical industry.[12][13][14] Their primary functions include:
-
Emulsifiers: They are effective at stabilizing oil-in-water and water-in-oil emulsions, which is crucial for the formulation of creams, lotions, and ointments.[14]
-
Solubilizers: They can increase the solubility of poorly water-soluble active pharmaceutical ingredients (APIs), thereby enhancing their bioavailability.[12]
-
Stabilizers: They can prevent the aggregation of particles in suspensions and contribute to the overall stability of various dosage forms.[13]
Sorbitan esters are components of various drug delivery systems, such as niosomes, which are vesicular systems that can encapsulate both hydrophilic and lipophilic drugs.[15] They are also used in the formulation of organogels for transdermal drug delivery.[16]
Biological Activity and Safety
The biological activity of sorbitan esters, in general, is characterized by low toxicity.[14][17] They are considered safe for use in cosmetic and pharmaceutical applications.[15] Studies on various sorbitan esters have shown that they are readily hydrolyzed in the body to sorbitol and the corresponding fatty acid, both of which are metabolized through normal physiological pathways.[18][19] Some studies have investigated the interaction of sorbitan esters with biological membranes, indicating that they can have a hemolytic effect at certain concentrations, a factor to consider in formulation development.[20][21]
Conclusion
Sorbitan, bis(12-hydroxy-9-octadecenoate) is a molecule with significant potential in the pharmaceutical and cosmetic industries due to its probable surfactant properties. While direct experimental data for this specific diester is limited, a wealth of information on related sorbitan esters provides a strong foundation for its synthesis, characterization, and application. The computational data presented, along with the generalized experimental protocols, offer a valuable resource for researchers and drug development professionals interested in exploring the properties and potential of this complex molecule. Further experimental investigation is warranted to fully elucidate the specific physicochemical properties and biological activities of Sorbitan, bis(12-hydroxy-9-octadecenoate).
References
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- 13. connectionchemical.com [connectionchemical.com]
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- 15. cir-safety.org [cir-safety.org]
- 16. Sorbitan ester organogels for transdermal delivery of sumatriptan - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. epa.gov [epa.gov]
- 18. Re‐evaluation of sorbitan monostearate (E 491), sorbitan tristearate (E 492), sorbitan monolaurate (E 493), sorbitan monooleate (E 494) and sorbitan monopalmitate (E 495) when used as food additives - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Sorbitan mono-(9Z)-9-octadecenoate | C24H44O6 | CID 9920342 - PubChem [pubchem.ncbi.nlm.nih.gov]
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